Cas no 2171912-77-7 (2-(benzyloxy)carbonyl-octahydro-2H-cycloheptad1,2oxazole-3-carboxylic acid)

• Product Name: 2-(benzyloxy)carbonyl-octahydro-2H-cycloheptad1,2oxazole-3-carboxylic acid
• CAS No: 2171912-77-7
• MF: C₁₇H₂₁NO₅
• MW: 319.352345228195
• CID: 6389670
• PubChem ID: 165824733
• Update Time: 2025-10-29

2-(benzyloxy)carbonyl-octahydro-2H-cycloheptad1,2oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(benzyloxy)carbonyl-octahydro-2H-cycloheptad1,2oxazole-3-carboxylic acid
• 2-[(benzyloxy)carbonyl]-octahydro-2H-cyclohepta[d][1,2]oxazole-3-carboxylic acid
• EN300-1653541
• 2171912-77-7

• Inchi： 1S/C17H21NO5/c19-16(20)15-13-9-5-2-6-10-14(13)23-18(15)17(21)22-11-12-7-3-1-4-8-12/h1,3-4,7-8,13-15H,2,5-6,9-11H2,(H,19,20)
• InChI Key： UIXYRXMPNVCUNC-UHFFFAOYSA-N
• SMILES： O1C2CCCCCC2C(C(=O)O)N1C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 319.14197277g/mol
• Monoisotopic Mass: 319.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-(benzyloxy)carbonyl-octahydro-2H-cycloheptad1,2oxazole-3-carboxylic acid

Research Brief on 2-(benzyloxy)carbonyl-octahydro-2H-cycloheptad1,2oxazole-3-carboxylic acid (CAS: 2171912-77-7)

The compound 2-(benzyloxy)carbonyl-octahydro-2H-cycloheptad1,2oxazole-3-carboxylic acid (CAS: 2171912-77-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 2-(benzyloxy)carbonyl-octahydro-2H-cycloheptad1,2oxazole-3-carboxylic acid as a key intermediate in the synthesis of peptidomimetics and small molecule inhibitors. Its bicyclic structure, featuring a cycloheptadiene fused with an oxazole ring, offers a rigid scaffold that can be leveraged for the design of novel bioactive molecules. Researchers have explored its utility in targeting enzymes such as proteases and kinases, which are implicated in various diseases including cancer and inflammatory disorders.

One of the most notable advancements involves the optimization of synthetic routes for this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, high-yield synthesis method using a combination of solid-phase peptide synthesis (SPPS) and microwave-assisted cyclization. This approach not only improved the scalability of the process but also enhanced the purity of the final product, making it more suitable for preclinical studies.

In terms of biological activity, preliminary in vitro assays have shown that derivatives of 2-(benzyloxy)carbonyl-octahydro-2H-cycloheptad1,2oxazole-3-carboxylic acid exhibit promising inhibitory effects against matrix metalloproteinases (MMPs), particularly MMP-2 and MMP-9. These enzymes are known to play a critical role in tumor metastasis and angiogenesis, suggesting potential applications in oncology. Further mechanistic studies are underway to elucidate the binding interactions and selectivity profiles of these derivatives.

Another area of interest is the compound's potential as a building block for the development of prodrugs. Its benzyloxycarbonyl (Cbz) protecting group can be selectively removed under mild conditions, enabling the controlled release of active drug molecules. This property has been exploited in recent work focused on targeted drug delivery systems, particularly for treating central nervous system (CNS) disorders where blood-brain barrier penetration is a major challenge.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this research from bench to bedside.

In conclusion, 2-(benzyloxy)carbonyl-octahydro-2H-cycloheptad1,2oxazole-3-carboxylic acid represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Continued research into its synthesis, derivatization, and biological evaluation will likely yield valuable insights and novel therapeutic candidates in the coming years.